Cas no 141581-91-1 (Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester)
![Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester structure](https://www.kuujia.com/scimg/cas/141581-91-1x300.png)
141581-91-1 structure
Product Name:Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester
CAS No:141581-91-1
Molecular Formula:C15H15N3O3
Molecular Weight:285.2979
CID:151790
PubChem ID:3072309
Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester Properties
Names and Identifiers
-
- Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester
- ethyl 2-(4-oxo-1-phenyl-6H-pyrrolo[3,4-c]pyrazol-5-yl)acetate
- 141581-91-1
- Ethyl 4,6-dihydro-4-oxo-1-phenylpyrrolo(3,4-c)pyrazole-5(1H)-acetate
- DTXSID80161764
- 2-Ethoxycarbonylmethyl-3-oxo-6-phenyl-1,2-dihydro-3H-pyrrolo(3,4-c)pyrazole
- Pyrrolo(3,4-c)pyrazole-5(1H)-acetic acid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester
-
- InChIKey: ZWNZUUSDRKTIRY-UHFFFAOYSA-N
- Inchi: InChI=1S/C15H15N3O3/c1-2-21-14(19)10-17-9-13-12(15(17)20)8-16-18(13)11-6-4-3-5-7-11/h3-8H,2,9-10H2,1H3
- SMILES: CCOC(CN1CC2N(C3C=CC=CC=3)N=CC=2C1=O)=O
Computed Properties
- Exact Mass: 285.11145
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 5
- Monoisotopic Mass: 285.11134135g/mol
- Heavy Atom Count: 21
- Complexity: 409
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- PSA: 64.43
Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester Related Literature
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Xupeng Tan,Wang Chen,Huijia Liang,Hao Yun,Chunyan He,Jiaming Chen,Xiaowei Ma Food Funct., 2020,11, 1110-1121
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Ian J. S. Fairlamb,Stephanie Grant,Gideon Grogan,David A. Maddrell,Josephine C. Nichols Org. Biomol. Chem., 2004,2, 1831-1833
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Sergio Kogikoski, Jr,João Ameixa,Amr Mostafa,Ilko Bald Chem. Commun., 2023,59, 4726-4741
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Gyuyoung Park,Hyeonah Jo,Yeon-Ju Oh,Saurabh Pathak,Sang-Koog Kim J. Mater. Chem. C, 2023,11, 9794-9803
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M. Bertolus Phys. Chem. Chem. Phys., 2016,18, 16902-16911
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6. Front cover
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Qi Shen,Xiaomin Zhang,Xianjun Lyu,Yue Li Nanoscale, 2017,9, 16674-16679
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Subhrajyoti Bhandary,Amy J. Thompson,Jack K. Clegg,Peuli Ghosh,S. R. N. Kiran Mangalampalli,Satoshi Takamizawa,Deepak Chopra Chem. Commun., 2020,56, 12841-12844
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Christoph Vannahme,Florian Maier-Flaig,Uli Lemmer,Anders Kristensen Lab Chip, 2013,13, 2675-2678
141581-91-1 (Pyrrolo[3,4-c]pyrazole-5(1H)-aceticacid, 4,6-dihydro-4-oxo-1-phenyl-, ethyl ester) Related Products
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